(2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-triethoxyphenyl)methanone

• IUPAC Name: (2-methylsulfanyl-4,5-dihydroimidazol-1-yl)-(3,4,5-triethoxyphenyl)methanone
• InChI: InChI=1S/C17H24N2O4S/c1-5-21-13-10-12(11-14(22-6-2)15(13)23-7-3)16(20)19-9-8-18-17(19)24-4/h10-11H,5-9H2,1-4H3
• InChI Key: WXCLTQBMTLWPAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N2CCN=C2SC
• Molecular Formula: C17H24N2O4S
• Molecular Weight: 352.5 g/mol

Description

(2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-triethoxyphenyl)methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Facile Synthesis of Derivatives

Research by Mabkhot, Kheder, and Al-Majid (2010) outlines a facile synthesis method for derivatives incorporating a thieno-[2,3-b]thiophene moiety. This synthesis approach could be applicable or adaptable to the synthesis of compounds with complex structures similar to "(2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-triethoxyphenyl)methanone" for exploring their potential applications in various fields, including organic electronics and pharmacology (Mabkhot et al., 2010).

Antioxidant Properties of Derivatives

A study by Balaydın, Gülçin, Menzek, Göksu, and Şahin (2010) investigates the synthesis and antioxidant properties of diphenylmethane derivative bromophenols, highlighting the potential of structurally complex compounds to serve as effective antioxidants. This research area could be relevant for exploring the antioxidant capabilities of compounds structurally related to "this compound" (Balaydın et al., 2010).

Synthesis and Application in Polymer Science

Vijayakrishna et al. (2008) discuss the synthesis and ionic responsiveness of double hydrophilic block copolymers based on ionic liquid monomer units, including imidazolium-based ionic liquid (IL) monomers. This indicates the potential application of imidazole derivatives in the development of novel polymeric materials with specific properties such as ionic conductivity or responsiveness to environmental stimuli (Vijayakrishna et al., 2008).

Novel Synthesis Approaches and Characterization

Ghaemy, Sharifi, Nasab, and Taghavi (2013) present the synthesis and characterization of novel poly(amide-ether)s bearing imidazole pendants, demonstrating the versatility of imidazole derivatives in the creation of new materials with potential applications ranging from optoelectronics to bioactive substances (Ghaemy et al., 2013).